2,2-Dimethyl-7-(trifluoromethyl)chroman-4-one

• Molecular Formula: C12H11F3O2
• Molecular Weight: 244.21 g/mol
• IUPAC Name: 2,2-dimethyl-7-(trifluoromethyl)-3H-chromen-4-one
• InChI: InChI=1S/C12H11F3O2/c1-11(2)6-9(16)8-4-3-7(12(13,14)15)5-10(8)17-11/h3-5H,6H2,1-2H3
• InChI Key: MHPZOVKDFXMQJK-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=O)C2=C(O1)C=C(C=C2)C(F)(F)F)C

Description

2,2-Dimethyl-7-(trifluoromethyl)chroman-4-one is a useful research compound. Its molecular formula is C12H11F3O2 and its molecular weight is 244.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Acetone (3.56 mL, 48.5 mmol) and pyrrolidine (8.02 mL, 97.0 mmol) were added to a solution of Example 3A in methanol (100 mL). The reaction mixture was stirred at ambient temperature for 14 hours concentrated, diluted with EtOAc (300 mL), then washed with water (100 mL), 2N HCl (2×100 mL), water (50 mL), 2N NaOH (2×100 mL), water (50 mL), and brine (20 mL). The organic layer was dried (Na2SO4), filtered, and concentrated. The residue was purified by silica gel chromatography (gradient elution, 0-20% EtOAc/hexanes) to give the title compound (8.93 g, 36.6 mmol, 75%) as a white solid. MS (ESI) m/z 245 (M+H)+.

Synthesis routes and methods II

Procedure details

The crude 1-[2-hydroxy-4-(trifluoromethyl)phenyl]ethanone (9.90 g, 48.5 mmol) from above was dissolved in methanol (100 mL) and acetone (3.56 mL, 48.5 mmol), and pyrrolidine (8.02 mL, 97.0 mmol) were added. The reaction was stirred at ambient temperature for 14 h; LCMS showed reaction completion. The reaction mixture was concentrated and diluted with EtOAc (300 mL), then washed with water (100 mL), 2N HCl (2×100 mL), water (50 mL), 2N NaOH (2×100 mL), water (50 mL), and brine (20 mL). The organic portion was dried (Na2SO4), filtered, concentrated, and the residue purified by silica gel chromatography (gradient elution, 0-20% EtOAc/hexanes) to give the title compound (8.93 g, 36.6 mmol, 75%) as a white solid. MS (ESI) m/z 245 (M+H)+.